Methyl 1-(4-hydroxy-3-nitrophenyl)cyclopropanecarboxylate

• IUPAC Name: methyl 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C11H11NO5/c1-17-10(14)11(4-5-11)7-2-3-9(13)8(6-7)12(15)16/h2-3,6,13H,4-5H2,1H3
• InChI Key: WKOCPFRTBOCVKU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CC1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol

Description

Molecular Structure Analysis

The molecular structure of “Methyl 1-(4-hydroxy-3-nitrophenyl)cyclopropanecarboxylate” is based on a cyclopropane core, which is a ring of three carbon atoms. Attached to this core is a carboxylate group (COO-) and a phenyl group (a ring of six carbon atoms) that carries a hydroxy (-OH) and a nitro (-NO2) substituent.

Synthesis routes and methods

Procedure details

To a solution of 1-(4-methoxy-3-nitro-phenyl)-cyclopropane-carboxylic acid methyl ester (10.0 g, 39.8 mmol) in CH2Cl2 (100 mL) was added BBr3 (12.0 g, 47.8 mmol) at −70° C. The mixture was stirred at −70° C. for 1 hour, then allowed to warm to −30° C. and stirred at this temperature for 3 hours. Water (50 mL) was added dropwise at −20° C., and the resulting mixture was allowed to warm room temperature before it was extracted with EtOAc (200 mL×3). The combined organic layers were dried over anhydrous Na2SO4 and evaporated under vacuum to give the crude product, which was purified by column chromatography on silica gel (petroleum ether/EtOAc 15:1) to afford 1-(4-hydroxy-3-nitro-phenyl)-cyclopropanecarboxylic acid methyl ester (8.3 g, 78%). 1H NMR (CDCl3, 400 MHz) δ 10.5 (s, 1H), 8.05 (d, J=2.4 Hz, 1H), 7.59 (dd, J=2.0, 8.8 Hz, 1H), 7.11 (d, J=8.4 Hz, 1H), 3.64 (s, 3H), 1.68-1.64 (m, 2H), 1.20-1.15 (m, 2H).